Cas no 51990-94-4 (4-amino-3-tert-butylbenzoic Acid)

• Product Name: 4-amino-3-tert-butylbenzoic Acid
• CAS No: 51990-94-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD28356857
• CID: 882203
• PubChem ID: 277949
• Update Time: 2025-10-05

4-amino-3-tert-butylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-tert-butylbenzoic Acid
• 4-azanyl-3-tert-butyl-benzoic acid
• AC1Q5U0F
• AG-J-17569
• AR-1G0677
• CTK4J5227
• NSC127023
• NSC-127023
• SCHEMBL20690543
• G68062
• A829030
• 51990-94-4
• DTXSID30298938
• MFCD28356857
• 4-Amino-3-(tert-butyl)benzoic acid
• 4-Amino-3-(tert-butyl)benzoicacid

• MDL： MFCD28356857
• Inchi： 1S/C11H15NO2/c1-11(2,3)8-6-7(10(13)14)4-5-9(8)12/h4-6H,12H2,1-3H3,(H,13,14)
• InChI Key： KHLPOCRRHPIABB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32
• LogP: 2.84570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives